Methyl 2-(aminomethyl)nicotinate hydrochloride

• IUPAC Name: methyl 2-(aminomethyl)pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C8H10N2O2.ClH/c1-12-8(11)6-3-2-4-10-7(6)5-9;/h2-4H,5,9H2,1H3;1H
• InChI Key: YJQDCBSPMOIYHF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=CC=C1)CN.Cl
• Molecular Formula: C8H11ClN2O2
• Molecular Weight: 202.64 g/mol

Description

“Methyl 2-(aminomethyl)nicotinate hydrochloride” is a chemical compound with the molecular formula C8H11ClN2O2. It is also known by other names such as “methyl 2-(aminomethyl)pyridine-3-carboxylate;hydrochloride” and "methyl 2-(aminomethyl)nicotinate HCl".

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the InChI string: InChI=1S/C8H10N2O2.ClH/c1-12-8(11)6-3-2-4-10-7(6)5-9;/h2-4H,5,9H2,1H3;1H. The Canonical SMILES representation is COC(=O)C1=C(N=CC=C1)CN.Cl.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 202.64 g/mol. It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 4. The compound has a rotatable bond count of 3. Its exact mass and monoisotopic mass are 202.0509053 g/mol. The topological polar surface area is 65.2 Ų. It has a heavy atom count of 13. The compound is covalently bonded and consists of 2 units.

Scientific Research Applications

Overview of Research Findings

Research on Methyl 2-(aminomethyl)nicotinate hydrochloride and related compounds, such as nicotinamide and its derivatives, has focused on their wide range of potential therapeutic applications. While direct studies specifically on this compound are limited, insights can be gleaned from related research on nicotinamide and nicotinic acid derivatives.

Potential Therapeutic Applications

• Neuroprotection and Cognitive Enhancement : Nicotinic acid and its derivatives have been explored for their neuroprotective effects and potential to enhance cognitive functions. Studies suggest these compounds could play a role in preventing neurodegenerative disorders and improving cognitive performance, highlighting the importance of nicotinic pathways in brain function (Buccafusco, Beach, & Terry, 2009; Stone, 2019).

• Cardiovascular Health : Research on nicotinic acid, closely related to this compound, has demonstrated its effectiveness in managing lipid profiles and reducing cardiovascular disease risk. This includes lowering LDL cholesterol and triglycerides while raising HDL cholesterol, suggesting potential benefits for heart health (Digby, Lee, & Choudhury, 2009).

• Anticancer Potential : Derivatives of nicotinic acid have shown promising anticancer properties. Research indicates these compounds may inhibit cancer progression and could be effective in treating various cancers, underscoring the therapeutic potential of nicotinic acid derivatives in oncology (Jain, Utreja, Kaur, & Jain, 2020).

• Stress and Extreme Conditions : Medicaments based on nicotinic acid and its derivatives have demonstrated efficacy in protecting against extreme environmental conditions such as hypoxia, hypo- and hyperthermia, and hypokinesia. This suggests their potential in enhancing resilience to environmental stresses and extreme conditions (Yasnetsov & Kaurova, 2022).

Safety and Hazards

“Methyl 2-(aminomethyl)nicotinate hydrochloride” is considered hazardous. It has a GHS07 signal word of “Warning” and hazard statements of H302, H315, H319, H332, and H335. The precautionary statements are P261, P280, P305+P351+P338.

Mechanism of Action

Target of Action

It’s structurally related to methyl nicotinate, which is known to act as a rubefacient and is thought to involve peripheral vasodilation .

Mode of Action

Methyl nicotinate, a related compound, is known to act as a peripheral vasodilator to enhance local blood flow at the site of application . It’s plausible that Methyl 2-(aminomethyl)nicotinate hydrochloride may have a similar mode of action.